2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide

• IUPAC Name: 2-(2-hydroxyethylamino)-5-nitro-N-phenylbenzamide
• InChI: InChI=1S/C15H15N3O4/c19-9-8-16-14-7-6-12(18(21)22)10-13(14)15(20)17-11-4-2-1-3-5-11/h1-7,10,16,19H,8-9H2,(H,17,20)
• InChI Key: DFJITHRVTJGPMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCO
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide, also known as HENB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. HENB is a crystalline powder that is soluble in DMSO and ethanol and has a molecular weight of 318.33 g/mol.

Mechanism of Action

The mechanism of action of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide is not fully understood. However, studies have shown that 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide also inhibits the expression of anti-apoptotic proteins, such as Bcl-2 and Bcl-xl, and upregulates the expression of pro-apoptotic proteins, such as Bax and Bak.
Biochemical and Physiological Effects
2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide exhibits potent cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide has also been shown to inhibit the growth and metastasis of tumors in animal models. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide has minimal toxicity towards normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide is its potent cytotoxicity towards cancer cells. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide has also been shown to have minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide has some limitations for lab experiments. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide is a relatively new compound, and its mechanism of action is not fully understood. Further studies are needed to elucidate the exact mechanism of action of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide is also not commercially available, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide. One area of research is the development of more efficient synthesis methods for 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide. Another area of research is the elucidation of the exact mechanism of action of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide. Further studies are also needed to investigate the potential applications of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide in other fields, such as neurodegenerative diseases and infectious diseases. The development of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide derivatives with improved efficacy and reduced toxicity is also an area of future research.
Conclusion
In conclusion, 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide is a promising compound with potential applications in various fields of scientific research. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide exhibits potent cytotoxicity towards cancer cells and has minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, further studies are needed to elucidate the exact mechanism of action of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide and to investigate its potential applications in other fields. The development of more efficient synthesis methods and 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide derivatives with improved efficacy and reduced toxicity is also an area of future research.

Scientific Research Applications

2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide is in the field of cancer research. Studies have shown that 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide exhibits potent cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. 2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide has also been shown to inhibit the growth and metastasis of tumors in animal models.